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Compound of Interest

Compound Name: GSK097

Cat. No.: B11931004

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for GSK097 is not
publicly available. The following procedures are based on established best practices for the
safe handling and disposal of potent, novel research compounds. It is imperative that all
laboratory personnel consult their institution's Environmental Health and Safety (EHS)
department to ensure full compliance with local, state, and federal regulations.

GSKO097 is a potent and selective inhibitor of the second bromodomain (BD2) of the
Bromodomain and Extra-Terminal domain (BET) proteins. Due to its high potency and the
limited availability of comprehensive safety data, all waste materials contaminated with
GSK097 must be treated as hazardous. The following guidelines provide a framework for the
safe management and disposal of GSK097 waste streams in a research laboratory setting.

Waste Stream Management

Proper segregation, containment, and labeling of waste are foundational to safe laboratory
operations. All waste containers must be kept closed except when adding waste and should be
stored in a designated Satellite Accumulation Area (SAA) away from incompatible materials.[1]
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Waste Stream Lo Recommended Key Disposal &
Description . o
Category Container Safety Guidelines
Contaminated
Personal Protective Do not dispose of in
Equipment (PPE) Labeled, puncture- regular trash. All
such as gloves and resistant container materials, even those
) gowns, disposable with a securely sealed  with trace
Solid Waste _ ) I
labware (e.g., pipette lid. A heavy-duty contamination, should
tips, microfuge tubes, plastic liner should be be treated as
vials), and absorbent used. hazardous waste.[2]
materials from spill [3]
cleanups.
Labeled, leak-proof, Never dispose of
o Solutions of GSK097 and chemically down the drain.[4]
Liquid Waste ) ) ) )
in agueous buffers or compatible container Store in secondary
(Aqueous) ] ) ) )
media. (e.g., High-Density containment to
Polyethylene - HDPE).  prevent spills.[1][5]
Segregate
halogenated and non-
] Labeled, leak-proof,
Solutions of GSK097 halogenated solvent
o ] ) ) and solvent-
Liquid Waste dissolved in organic ] ] waste streams. Store
) compatible container ) o
(Organic) solvents (e.g., DMSO, ] in a flammable-liquids
(glass or appropriate o )
ethanol). ) cabinet if appropriate
plastic).
and use secondary
containment.[5][6]
Needles, syringes, )
Place sharps directly
glass Pasteur Labeled, puncture- ) ]
_ into the container
pipettes, or any other proof, and leak- ) )
Sharps Waste immediately after use

sharp items
contaminated with
GSKO097.

resistant sharps

container.

to prevent injury. Do

not recap needles.[7]

Step-by-Step Disposal Protocol
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e Waste Identification and Segregation: At the point of generation, determine the appropriate
waste stream category for the item to be discarded. Place the waste into the corresponding,
pre-labeled container.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("GSK097"), and a clear description of the contents (e.g., "Aqueous
GSKO097 Waste," "Contaminated Gloves"). The date accumulation begins must also be
noted.

e Secure Storage: Store all waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory.[1][8] This area must be under the control of laboratory
personnel. Ensure incompatible waste streams (e.g., acids and bases, oxidizers and
flammables) are segregated.[1]

o Arrange for Pickup: Once a waste container is full (not exceeding 90% capacity for liquids) or
has been in storage for the maximum time allowed by your institution (typically up to one
year), contact your EHS department to schedule a hazardous waste pickup.[1][2]

o Decontamination: After experiments, decontaminate all non-disposable equipment and
surfaces that may have come into contact with GSK097 using a validated cleaning agent.[3]
All materials used for decontamination (e.g., wipes) must be disposed of as solid hazardous
waste.[3]

o Empty Containers: Empty containers that held the neat (undiluted) GSK097 compound must
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous liquid waste.[4][6] After triple-rinsing, the container can typically be disposed of in
the regular trash, but confirm this procedure with your EHS department.[4]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of waste
generated from work with GSK097.
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Caption: Decision workflow for the safe disposal of GSK097 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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